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Compound of Interest

Compound Name: 5-Bromo-1-pentene

Cat. No.: B141829

The proper management and disposal of 5-Bromo-1-pentene are critical for ensuring
laboratory safety and environmental protection. As a flammable, irritant, and halogenated
organic compound, this chemical requires specific handling protocols to mitigate risks. This
guide provides detailed, step-by-step procedures for researchers, scientists, and drug
development professionals to manage 5-Bromo-1-pentene waste safely and in accordance
with regulations.

Immediate Safety and Hazard Data

5-Bromo-1-pentene is classified as a hazardous substance due to its flammability and irritant
properties.[1][2] Adherence to safety protocols is essential upon handling. The vapor can form
explosive mixtures with air, and containers may rupture violently if heated.[1]

Table 1: Hazard and Physical Property Summary for 5-Bromo-1-pentene
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Property

Data

Citations

GHS Hazard Class

Flammable Liquid 3, Skin
Irritant 2, Eye Irritant 2, STOT
SE 3

[2](3]

Hazard Statements

H226, H315, H319, H335

[3]

Signal Word Warning [2][3]
Flash Point 31 °C (87.8 °F) - closed cup [3]
Boiling Point 126-127 °C at 765 mmHg [3]
Density 1.258 g/mL at 25 °C [3]

Storage Temperature

2-8°C (Refrigerated)

[3]

Incompatibilities

Strong oxidizing agents, strong
bases, aluminum, galvanized

steel

[1]141(5]

Disposal Method

Incineration via licensed

hazardous waste facility

[6]

EPA Waste Code

D001 (Ignitability)

[1]

Experimental Protocol: Disposal Procedure

This protocol outlines the standard operating procedure for the collection and disposal of 5-

Bromo-1-pentene waste.

Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure proper PPE is worn to prevent exposure.

o Eye Protection: Wear tight-sealing safety goggles and a face shield.[3][4]

o Hand Protection: Use chemically resistant gloves.[7]

o Skin Protection: Wear protective clothing to avoid skin contact.[1][7]
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o Respiratory Protection: Use in a well-ventilated area, such as a certified chemical fume
hood, to avoid inhaling vapors.[7][8] If ventilation is inadequate, a suitable respirator is
required.[3][6]

Step-by-Step Waste Disposal Workflow

Step 1: Waste Segregation (Critical)

« ldentify as Halogenated Waste: 5-Bromo-1-pentene is a brominated organic compound and
must be disposed of as halogenated waste.[9]

e Prevent Mixing: Never mix halogenated solvent waste with non-halogenated organic waste.
[8][9] Keeping these streams separate is crucial for safety and can significantly reduce
disposal costs.[8][10]

e Avoid Incompatibles: Do not mix 5-Bromo-1-pentene waste with acids, bases, heavy
metals, or acutely toxic "P-listed" wastes.[3][10]

Step 2: Container Selection and Labeling

o Select a Compatible Container: Use a clean, leak-proof container made of a compatible
material, such as high-density polyethylene (HDPE).[5][11] Do not use aluminum or
galvanized containers, as halogenated solvents can produce acids that corrode metal.[1][5]

o Label Immediately: Affix a "Hazardous Waste" tag to the container before adding any waste.

[8]

o Complete the Label: The label must clearly identify the contents, including the full chemical
name ("5-Bromo-1-pentene"), approximate concentration, and all relevant hazards (e.g.,
Flammable, Toxic, Irritant).[3]

Step 3: Waste Accumulation

o Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA), which must be at or near the point of generation.[12][13]

» Safe Handling: Conduct all waste transfers within a chemical fume hood to minimize
inhalation exposure.[8] Use non-sparking tools and ensure equipment is properly grounded
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to prevent static discharge.[6][7]

o Keep Container Closed: The waste container must be securely sealed at all times, except
when adding waste.[10][12][14]

o Avoid Overfilling: Leave at least 5% of the container volume as headspace to allow for
thermal expansion.[8]

o Use Secondary Containment: Store the waste container within a larger, chemically resistant
tub or tray to contain any potential leaks.[8][13]

Step 4: Arranging Final Disposal

» Request Pickup: Once the container is full, or if it has been in storage for an extended period
(typically up to one year), arrange for disposal.[13]

» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to request a waste pickup.[12][14]

e Prohibited Disposal: Never pour 5-Bromo-1-pentene down the drain or allow it to enter
public sewer systems.[6][12] The recommended final disposal method is incineration at an
approved hazardous waste facility.[6]

Emergency and Spill Procedures

In Case of a Spill:

Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and flames from
the area.[1][6]

o Evacuate and Ventilate: Evacuate all non-essential personnel and ensure the area is well-
ventilated.[6]

o Wear PPE: Don appropriate PPE before attempting to clean the spill.[6][7]

o Contain the Spill: Use an inert absorbent material like vermiculite, sand, or a commercial
sorbent to dike and absorb the spill.[6][8]
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o Collect Waste: Using non-sparking tools, carefully collect the absorbed material and place it
into a sealed, leak-proof container for disposal.[6][7]

o Label and Dispose: Label the container as "Spill Debris" containing 5-Bromo-1-pentene and
dispose of it as hazardous waste through your EHS department.[8]

First Aid Measures:

o Eye Contact: Immediately rinse cautiously with water for several minutes.[4] Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention if irritation
persists.[4]

» Skin Contact: Take off immediately all contaminated clothing.[4] Flush skin with running
water and soap.[1] Seek medical attention if irritation occurs.[1][4]

 Inhalation: Remove the person to fresh air and keep them at rest in a position comfortable
for breathing.[4] If you feel unwell, call a poison center or doctor.[4]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 5-Bromo-1-
pentene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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